Cas no 18138-03-9 (2-Propylpyrazine)

• Product Name: 2-Propylpyrazine
• CAS No: 18138-03-9
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00049214
• CID: 50963
• Update Time: 2026-05-14

2-Propylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Propylpyrazine
• n-Propylpyrazine
• 2-n-propylpyrazine
• 2-Propylpyrazin
• n-Propyl-pyrazin
• Propylpyrazine
• Pyrazine,2-(n-propyl)
• Pyrazine,2-propyl
• Pyrazine,propyl
• Pyrazine,propyl- (7CI,8CI,9CI)
• Pyrazine, propyl-
• Pyrazine, 2-propyl-
• 2-propyl pyrazine
• 2-propyl-pyrazine
• Pyrazine, 2-(n-propyl)-
• 62VZ3AQA6L
• DJLLTFRHLPVCEL-UHFFFAOYSA-N
• AK305719
• propyl-pyrazine
• n-Propylpyrazin
• 2-(N-Propyl)-Pyrazine
• 2-Propylpyrazine, AldrichCPR
• FEMA 3961
• FCH918052
• 6087AD

• MDL： MFCD00049214
• Inchi： 1S/C7H10N2/c1-2-3-7-6-8-4-5-9-7/h4-6H,2-3H2,1H3
• InChI Key： DJLLTFRHLPVCEL-UHFFFAOYSA-N
• SMILES： N1C([H])=C([H])N=C([H])C=1C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 122.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Uncertain
• Density: 0.975 g/mL at 25 °C
• Boiling Point: 174°C(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.494
• PSA: 25.78000
• LogP: 1.42910
• FEMA: 3961
• Solubility: Uncertain

2-Propylpyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Propylpyrazine

Introduction to 2-Propylpyrazine (CAS No. 18138-03-9): Applications and Recent Research Developments

2-Propylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 18138-03-9, is a heterocyclic organic compound belonging to the pyrazine family. This compound is characterized by a six-membered aromatic ring containing two nitrogen atoms, with a propyl substituent attached to one of the carbon atoms. Its unique structural and chemical properties have positioned it as a valuable intermediate in various industrial and scientific applications, particularly in the fields of flavor and fragrance chemistry, pharmaceutical research, and biochemical studies.

The molecular structure of 2-propylpyrazine contributes to its distinct aroma profile, which is often described as nutty, roasted, and slightly spicy. This characteristic makes it a popular choice in the food and beverage industry for enhancing the flavor of processed foods, baked goods, and beverages. The compound’s ability to impart a rich, complex taste without overwhelming other flavor components has garnered significant attention from sensory scientists and food chemists.

In recent years, 2-propylpyrazine has also been explored for its potential applications in pharmaceutical research. Studies have indicated that pyrazine derivatives, including 2-propylpyrazine, may exhibit bioactive properties that could be useful in developing new therapeutic agents. For instance, research has suggested that compounds within this class may interact with specific biological pathways involved in inflammation, metabolism, and neurochemical signaling. These findings have prompted further investigation into the pharmacological potential of 2-propylpyrazine and its derivatives.

One of the most intriguing areas of research involving 2-propylpyrazine is its role in modulating sensory perception. Beyond its applications in food flavoring, this compound has been studied for its effects on olfactory receptors and taste buds. Recent studies have demonstrated that 2-propylpyrazine can influence the activity of certain olfactory receptors, potentially leading to novel approaches in creating synthetic aromas or enhancing natural flavors. Additionally, its interaction with gustatory receptors has been investigated for possible applications in functional foods designed to improve nutritional intake or metabolic health.

The synthesis of 2-propylpyrazine is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and environmentally friendly production processes for this compound. Researchers have developed catalytic systems that allow for the selective introduction of the propyl group onto the pyrazine ring, minimizing byproduct formation and improving overall yield. These innovations not only enhance the economic viability of producing 2-propylpyrazine but also align with global sustainability goals by reducing waste and energy consumption.

Moreover, the analytical techniques used for characterizing 2-propylpyrazine have evolved considerably. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and gas chromatography-mass spectrometry (GC-MS) are now routinely employed to confirm the identity and purity of this compound. These sophisticated methods provide researchers with detailed insights into its molecular structure and behavior, facilitating more accurate formulation and application development.

The impact of 2-propylpyrazine extends beyond traditional industrial applications into emerging fields such as biotechnology and material science. Researchers are exploring its potential use as a precursor in synthesizing novel polymers or functional materials with unique properties. The pyrazine core structure offers versatility in chemical modifications, allowing for the creation of materials with tailored characteristics such as enhanced thermal stability or biodegradability.

In conclusion, 2-propylpyrazine (CAS No. 18138-03-9) represents a fascinating compound with diverse applications across multiple industries. Its distinctive aroma makes it indispensable in flavor chemistry, while its bioactive potential positions it as a promising candidate in pharmaceutical research. Ongoing studies continue to uncover new possibilities for utilizing this compound, from improving sensory experiences to advancing material science innovations. As scientific understanding progresses, the role of 2-propylpyrazine is expected to expand further, reinforcing its significance in both academic research and industrial applications.